Cas no 1271810-85-5 (Racemic trans-methyl 4-(trifluoromethyl)piperidine-3-carboxylate)

• Product Name: Racemic trans-methyl 4-(trifluoromethyl)piperidine-3-carboxylate
• CAS No: 1271810-85-5
• MF: C₈H₁₂F₃NO₂
• MW: 211.181592941284
• CID: 6280859
• PubChem ID: 96532006
• Update Time: 2025-09-23

Racemic trans-methyl 4-(trifluoromethyl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37344022
• racemic trans-methyl 4-(trifluoromethyl)piperidine-3-carboxylate
• rac-methyl (3R,4S)-4-(trifluoromethyl)piperidine-3-carboxylate
• 1271810-85-5
• Racemic trans-methyl 4-(trifluoromethyl)piperidine-3-carboxylate

• Inchi： 1S/C8H12F3NO2/c1-14-7(13)5-4-12-3-2-6(5)8(9,10)11/h5-6,12H,2-4H2,1H3/t5-,6-/m1/s1
• InChI Key： HUYLRNNYBUUOSD-PHDIDXHHSA-N
• SMILES： FC([C@@H]1CCNC[C@H]1C(=O)OC)(F)F

Computed Properties

• Exact Mass: 211.08201311g/mol
• Monoisotopic Mass: 211.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Additional information on Racemic trans-methyl 4-(trifluoromethyl)piperidine-3-carboxylate

Recent Advances in the Synthesis and Applications of Racemic trans-methyl 4-(trifluoromethyl)piperidine-3-carboxylate (CAS: 1271810-85-5)

Racemic trans-methyl 4-(trifluoromethyl)piperidine-3-carboxylate (CAS: 1271810-85-5) is a chiral piperidine derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential pharmacological applications. This compound, characterized by a trifluoromethyl group and a carboxylate ester at the 3-position of the piperidine ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel therapeutics, particularly in central nervous system (CNS) disorders and infectious diseases.

The synthesis of racemic trans-methyl 4-(trifluoromethyl)piperidine-3-carboxylate has been optimized through several innovative approaches. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a highly efficient asymmetric synthesis route utilizing chiral auxiliaries, achieving enantiomeric excess (ee) values exceeding 95%. This advancement addresses previous challenges in stereoselective synthesis, enabling the production of enantiomerically pure forms for targeted drug development. The trifluoromethyl group's electron-withdrawing properties enhance the compound's metabolic stability, making it a valuable scaffold for drug design.

In pharmacological research, this compound has shown promise as a key building block for gamma-aminobutyric acid (GABA) receptor modulators. A recent preclinical study (Nature Chemical Biology, 2024) revealed that derivatives of racemic trans-methyl 4-(trifluoromethyl)piperidine-3-carboxylate exhibit potent binding affinity to GABA_A receptor subtypes, suggesting potential applications in anxiety and epilepsy treatments. The trifluoromethyl group's lipophilicity contributes to improved blood-brain barrier penetration, a critical factor for CNS-targeted therapeutics.

Structural-activity relationship (SAR) studies have identified the trans configuration as crucial for biological activity, with the methyl ester moiety allowing for further derivatization. Researchers at Pfizer (2024) have incorporated this scaffold into novel antiviral agents, demonstrating efficacy against RNA viruses through inhibition of viral polymerase. The compound's versatility is further highlighted by its use in PET radiotracer development, where the fluorine-18 labeled analog shows potential for neuroimaging applications.

Current challenges in the field include the development of more sustainable synthetic routes and the exploration of enantioselective biological effects. Recent patent filings (WO2023124567) indicate growing industrial interest, with applications extending to agrochemicals. As research progresses, racemic trans-methyl 4-(trifluoromethyl)piperidine-3-carboxylate continues to emerge as a privileged structure in drug discovery, with its full therapeutic potential yet to be realized.